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Compound of Interest

Compound Name: su5614

Cat. No.: B1233369

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the stability, storage, and handling of

SU5614, a potent inhibitor of several receptor tyrosine kinases (RTKs). Additionally,

comprehensive protocols for common in vitro assays are outlined to facilitate the use of

SU5614 in research and drug development settings.

Compound Information
SU5614 is a synthetic indolinone derivative that acts as a competitive inhibitor of the ATP-

binding site of several RTKs, including Vascular Endothelial Growth Factor Receptor 2

(VEGFR-2), Platelet-Derived Growth Factor Receptor (PDGFR), FMS-like Tyrosine Kinase 3

(FLT3), and c-Kit.[1][2][3] Its ability to selectively target these kinases makes it a valuable tool

for studying angiogenesis, tumorigenesis, and hematopoiesis.

Stability and Storage
Proper storage and handling of SU5614 are crucial to maintain its chemical integrity and

biological activity.
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Data Presentation: Storage and Stability Conditions

Parameter Condition Duration Notes

Solid (Powder) -20°C Up to 4 years[4]
Store in a dry, dark

place.

2-8°C Short-term storage Protect from light.

In Solvent (DMSO) -80°C Up to 1 year[1]

Recommended for

long-term storage of

stock solutions.

-20°C Up to 2 months

Aliquot to avoid

repeated freeze-thaw

cycles.[1]

Handling:

Reconstitution: For preparing stock solutions, SU5614 is typically dissolved in dimethyl

sulfoxide (DMSO).[1][5] It is advisable to use fresh, anhydrous DMSO as the compound's

solubility can be affected by moisture.[1] To enhance dissolution, gentle warming and

vortexing may be applied.

Light Sensitivity: Protect the solid compound and its solutions from light.

Data Presentation: Solubility

Solvent Concentration Reference

DMSO
~10-14 mg/mL (~36.7-51.3

mM)
[1][2][5]

DMF 15 mg/mL [4]

Ethanol 0.25 mg/mL [4]

Water Insoluble [5]
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Signaling Pathways
SU5614 exerts its biological effects by inhibiting the phosphorylation and subsequent activation

of its target RTKs, thereby blocking downstream signaling cascades involved in cell

proliferation, survival, and migration.
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Caption: SU5614 inhibits multiple RTKs at the cell surface.
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Experimental Protocols
The following are detailed protocols for common assays used to characterize the activity of

SU5614.

Downstream Assays

Start: SU5614 Stock Solution Preparation

Cell Culture
(e.g., Ba/F3, HUVEC, AML cell lines)

In Vitro Kinase Assay
(IC50 determination)

Treatment with SU5614
(Dose- and time-dependent)

Cell Proliferation Assay
(e.g., MTT, WST-1)

Apoptosis Assay
(e.g., Annexin V staining)

Western Blot Analysis
(p-RTK, p-downstream effectors)

Data Analysis and Interpretation

End: Characterization of SU5614 Activity

Click to download full resolution via product page

Caption: General experimental workflow for SU5614 characterization.

Cell Proliferation Assay (MTT Assay)
This protocol is for determining the effect of SU5614 on the proliferation of adherent or

suspension cells.
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Materials:

SU5614 stock solution (e.g., 10 mM in DMSO)

Appropriate cell line (e.g., FLT3-ITD expressing Ba/F3 cells, HUVECs)

Complete cell culture medium

96-well cell culture plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

Microplate reader

Procedure:

Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of

complete medium. For suspension cells, centrifugation of the plate may be necessary before

media changes.

Compound Treatment: After 24 hours of incubation, add 100 µL of medium containing

various concentrations of SU5614 (e.g., 0.1 to 10 µM) to the wells. Include a vehicle control

(DMSO) at the same final concentration as the highest SU5614 treatment.

Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified incubator with 5%

CO2.

MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

Solubilization: Carefully remove the medium and add 150 µL of solubilization solution to each

well to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
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Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot

a dose-response curve to determine the IC50 value.

In Vitro Kinase Assay
This protocol is for determining the direct inhibitory effect of SU5614 on the activity of a specific

kinase.

Materials:

SU5614 stock solution

Recombinant active kinase (e.g., VEGFR-2, FLT3)

Kinase-specific substrate (peptide or protein)

Kinase assay buffer

ATP

Kinase detection reagent (e.g., ADP-Glo™ Kinase Assay)

White, opaque 96-well or 384-well plates

Luminometer

Procedure:

Reagent Preparation: Prepare serial dilutions of SU5614 in kinase assay buffer. Prepare a

solution of the kinase and substrate in kinase assay buffer.

Reaction Setup: In a 96-well plate, add the SU5614 dilutions, followed by the

kinase/substrate mixture.

Initiate Reaction: Start the kinase reaction by adding ATP to each well. The final ATP

concentration should be at or near the Km for the specific kinase.

Incubation: Incubate the plate at room temperature for a predetermined time (e.g., 60

minutes), ensuring the reaction is in the linear range.
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Stop and Detect: Stop the reaction and detect the signal according to the manufacturer's

protocol for the chosen detection reagent (e.g., by adding the ADP-Glo™ reagent).

Luminescence Measurement: Measure the luminescence using a plate reader.

Data Analysis: Plot the luminescence signal against the SU5614 concentration to determine

the IC50 value.

Western Blot Analysis of RTK Phosphorylation
This protocol is to assess the inhibitory effect of SU5614 on the phosphorylation of its target

RTKs and downstream signaling proteins.

Materials:

SU5614 stock solution

Appropriate cell line

Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

Protein quantification assay (e.g., BCA assay)

SDS-PAGE gels and running buffer

Transfer buffer and membrane (PVDF or nitrocellulose)

Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

Primary antibodies (e.g., anti-phospho-VEGFR2, anti-total-VEGFR2, anti-phospho-STAT5,

anti-total-STAT5, anti-phospho-MAPK, anti-total-MAPK)

HRP-conjugated secondary antibody

Chemiluminescent substrate

Imaging system

Procedure:
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Cell Treatment: Culture cells to 70-80% confluency and then serum-starve for 12-24 hours.

Treat the cells with various concentrations of SU5614 for a specific time (e.g., 1-6 hours). For

some targets, stimulate with the appropriate ligand (e.g., VEGF for VEGFR-2) for a short

period (e.g., 10-15 minutes) before lysis.

Cell Lysis: Wash the cells with ice-cold PBS and lyse them with ice-cold lysis buffer.

Protein Quantification: Determine the protein concentration of the lysates.

SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and

transfer the proteins to a membrane.

Blocking and Antibody Incubation: Block the membrane with blocking buffer for 1 hour at

room temperature. Incubate the membrane with the primary antibody overnight at 4°C.

Secondary Antibody Incubation: Wash the membrane and incubate with the HRP-conjugated

secondary antibody for 1 hour at room temperature.

Detection: Wash the membrane and detect the protein bands using a chemiluminescent

substrate and an imaging system.

Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to

the total protein levels.

These protocols provide a foundation for utilizing SU5614 in your research. Optimization of

specific conditions, such as cell density, compound concentrations, and incubation times, may

be necessary for your particular experimental system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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